Cas no 2229592-09-8 (tert-butyl N-{5-2-(1-aminocyclopropyl)ethyl-2-hydroxyphenyl}carbamate)

• Product Name: tert-butyl N-{5-2-(1-aminocyclopropyl)ethyl-2-hydroxyphenyl}carbamate
• CAS No: 2229592-09-8
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• CID: 5996319
• PubChem ID: 165647407
• Update Time: 2025-05-19

tert-butyl N-{5-2-(1-aminocyclopropyl)ethyl-2-hydroxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-2-(1-aminocyclopropyl)ethyl-2-hydroxyphenyl}carbamate
• tert-butyl N-{5-[2-(1-aminocyclopropyl)ethyl]-2-hydroxyphenyl}carbamate
• EN300-1874423
• 2229592-09-8

• Inchi： 1S/C16H24N2O3/c1-15(2,3)21-14(20)18-12-10-11(4-5-13(12)19)6-7-16(17)8-9-16/h4-5,10,19H,6-9,17H2,1-3H3,(H,18,20)
• InChI Key： AJSQLQMCHYWTLZ-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C=CC(=C1)CCC1(CC1)N)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 292.17869263g/mol
• Monoisotopic Mass: 292.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-{5-2-(1-aminocyclopropyl)ethyl-2-hydroxyphenyl}carbamate

Comprehensive Overview of tert-butyl N-{5-[2-(1-aminocyclopropyl)ethyl]-2-hydroxyphenyl}carbamate (CAS No. 2229592-09-8)

The compound tert-butyl N-{5-[2-(1-aminocyclopropyl)ethyl]-2-hydroxyphenyl}carbamate (CAS No. 2229592-09-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the tert-butyl carbamate group and the 1-aminocyclopropyl moiety, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of novel enzyme inhibitors and receptor modulators.

In recent years, the demand for high-purity chemical intermediates like tert-butyl N-{5-[2-(1-aminocyclopropyl)ethyl]-2-hydroxyphenyl}carbamate has surged, driven by advancements in precision medicine and targeted therapy. This compound's ability to serve as a building block for small-molecule drugs aligns with the growing trend of personalized healthcare. Its hydroxyphenyl and aminocyclopropyl groups are often highlighted in discussions about molecular docking and structure-activity relationships (SAR), which are critical for optimizing drug efficacy.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for tert-butyl N-{5-[2-(1-aminocyclopropyl)ethyl]-2-hydroxyphenyl}carbamate?" The synthesis typically involves multi-step organic reactions, including protection-deprotection strategies and catalytic cyclopropanation. Researchers also explore its stability under various conditions, a topic of interest for those working on formulation development. The compound's solubility and crystallinity are additional focal points, as these properties influence its suitability for drug delivery systems.

The pharmacokinetic profile of derivatives containing tert-butyl N-{5-[2-(1-aminocyclopropyl)ethyl]-2-hydroxyphenyl}carbamate is another area of active investigation. Studies often examine its metabolic stability and bioavailability, which are essential for predicting in vivo performance. With the rise of computational chemistry, tools like molecular modeling and quantitative structure-property relationship (QSPR) analysis are increasingly used to predict its behavior in biological systems.

From an industrial perspective, the scalability of producing CAS No. 2229592-09-8 is a key consideration. Manufacturers are investing in green chemistry approaches to minimize waste and improve yield. The compound's relevance in peptide mimetics and proteolysis-targeting chimeras (PROTACs) further underscores its importance in modern drug design. As the scientific community continues to explore its potential, tert-butyl N-{5-[2-(1-aminocyclopropyl)ethyl]-2-hydroxyphenyl}carbamate remains a cornerstone in the quest for innovative therapeutics.

In conclusion, tert-butyl N-{5-[2-(1-aminocyclopropyl)ethyl]-2-hydroxyphenyl}carbamate (CAS No. 2229592-09-8) exemplifies the intersection of organic synthesis and medicinal chemistry. Its versatility and applicability in cutting-edge research make it a subject of enduring interest. Whether in academia or industry, this compound continues to inspire new avenues for scientific exploration and therapeutic innovation.